2-pyrimidinamine, N-(3-chlorophenyl)-4-(4-pyridinyl)-

• CAS No.: 112676-07-0
• Molecular Formula: C15H11ClN4
• Molecular Weight: 282.73 g/mol
• IUPAC Name: N-(3-chlorophenyl)-4-pyridin-4-ylpyrimidin-2-amine
• InChI: InChI=1S/C15H11ClN4/c16-12-2-1-3-13(10-12)19-15-18-9-6-14(20-15)11-4-7-17-8-5-11/h1-10H,(H,18,19,20)
• InChI Key: SWVIGWACYFGDBA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NC2=NC=CC(=N2)C3=CC=NC=C3
• Synonyms: 2-pyrimidinamine, N-(3-chlorophenyl)-4-(4-pyridinyl)-

Description

2-pyrimidinamine, N-(3-chlorophenyl)-4-(4-pyridinyl)-, also known as 2-pyrimidinamine, N-(3-chlorophenyl)-4-(4-pyridinyl)-, is a useful research compound. Its molecular formula is C15H11ClN4 and its molecular weight is 282.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.8 g (12 mmol) of 3-chloro-phenyl-guanidine nitrate and 0.5 g (12 mmol) of sodium hydroxide are added to a suspension of 2.0 g (11.7 mmol) of 3-dimethylamino-1-(4-pyridyl)-2-propen-1-one [described in EP-A-0 233 461] in 100 ml of isobutanol and the reaction mixture is boiled under reflux for 5 hours. After cooling, the reaction product is isolated by filtration, washed with water and chromatographed (tetrahydrofuran). After crystallisation (tetrahydrofuran/diethyl ether), N-(3-chloro-phenyl)-4-pyridyl-2-pyrimidineamine is obtained; m.p. 167°-168°, Rf =0.38 (methylene chloride:methanol=9:1).